Cas no 2228982-95-2 (4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine)

4,4-Difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine is a fluorinated cyclohexylamine derivative featuring a 2-methylfuran-3-yl substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its unique structural properties, combining a difluorinated cyclohexane ring with a heteroaromatic furan moiety. The presence of fluorine atoms enhances metabolic stability and lipophilicity, potentially improving bioavailability. The amine functionality provides a versatile handle for further derivatization, making it a valuable intermediate in the synthesis of bioactive molecules. Its rigid cyclohexane backbone may contribute to conformational restriction, aiding in the development of selective receptor ligands. Suitable for applications in drug discovery and agrochemical research.
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine structure
2228982-95-2 structure
Product Name:4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine
CAS No:2228982-95-2
MF:C11H15F2NO
MW:215.239710092545
CID:6042750
PubChem ID:165852420
Update Time:2025-10-31

4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine
    • 2228982-95-2
    • EN300-1956704
    • Inchi: 1S/C11H15F2NO/c1-8-9(2-7-15-8)10(14)3-5-11(12,13)6-4-10/h2,7H,3-6,14H2,1H3
    • InChI Key: VLADOCPAHDSYBX-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C2C=COC=2C)(CC1)N)F

Computed Properties

  • Exact Mass: 215.11217043g/mol
  • Monoisotopic Mass: 215.11217043g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 39.2Ų

4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1956704-0.05g
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine
2228982-95-2
0.05g
$1247.0 2023-09-17
Enamine
EN300-1956704-0.1g
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine
2228982-95-2
0.1g
$1307.0 2023-09-17
Enamine
EN300-1956704-0.25g
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine
2228982-95-2
0.25g
$1366.0 2023-09-17
Enamine
EN300-1956704-0.5g
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine
2228982-95-2
0.5g
$1426.0 2023-09-17
Enamine
EN300-1956704-1.0g
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine
2228982-95-2
1g
$1929.0 2023-05-27
Enamine
EN300-1956704-2.5g
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine
2228982-95-2
2.5g
$2912.0 2023-09-17
Enamine
EN300-1956704-5.0g
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine
2228982-95-2
5g
$5594.0 2023-05-27
Enamine
EN300-1956704-10.0g
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine
2228982-95-2
10g
$8295.0 2023-05-27
Enamine
EN300-1956704-1g
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine
2228982-95-2
1g
$1485.0 2023-09-17
Enamine
EN300-1956704-5g
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine
2228982-95-2
5g
$4309.0 2023-09-17

Additional information on 4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine

Research Brief on 4,4-Difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine (CAS: 2228982-95-2): Recent Advances and Applications

The compound 4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine (CAS: 2228982-95-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This structurally unique molecule, characterized by its cyclohexylamine core and difluoro substitution, has demonstrated promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of central nervous system (CNS) targeting agents and enzyme modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the pharmacological properties of this compound, revealing its ability to selectively interact with serotonin receptors. The research team employed molecular docking simulations and in vitro binding assays to demonstrate its high affinity for 5-HT2A and 5-HT7 receptor subtypes. These findings suggest potential applications in neuropsychiatric disorders, with the difluoro substitution appearing to enhance blood-brain barrier permeability while maintaining metabolic stability.

Further investigations into the synthetic applications of 2228982-95-2 have been reported in recent organic chemistry literature. A 2024 paper in Organic Letters detailed its use as a building block for the construction of spirocyclic compounds, leveraging the reactivity of both the amine functionality and the furan ring. The researchers developed a novel cascade reaction sequence that allows for the efficient preparation of complex polycyclic structures, which are increasingly important in drug discovery programs targeting protein-protein interactions.

From a drug metabolism perspective, recent pharmacokinetic studies have provided valuable insights into the behavior of 4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine in biological systems. A comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) profiling study published in Drug Metabolism and Disposition reported favorable characteristics, including moderate plasma protein binding (approximately 75-80%) and good metabolic stability across multiple species. The presence of the difluoro moiety appears to significantly reduce oxidative metabolism compared to non-fluorinated analogs.

Emerging applications in radiopharmaceutical development have also been reported. A recent study in the Journal of Labelled Compounds and Radiopharmaceuticals described the successful incorporation of this compound into PET (Positron Emission Tomography) tracers. The researchers utilized the amine group for conjugation with fluorine-18, creating a novel imaging agent for studying neurotransmitter systems in vivo. This development opens new possibilities for non-invasive monitoring of CNS disorders.

In conclusion, 4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine (2228982-95-2) represents a versatile scaffold with multiple applications in medicinal chemistry and drug development. Recent research highlights its potential as a CNS-active pharmacophore, a synthetic building block for complex molecular architectures, and a platform for diagnostic imaging agents. Future research directions may focus on expanding its therapeutic applications and further optimizing its pharmacological profile through structural modifications.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.